tauro-3 beta-hydroxy-5-cholenoate
tauro-3 beta-hydroxy-5-cholenoate
Brand Name:
Vulcanchem
CAS No.:
17238-48-1
VCID:
VC0095397
InChI:
InChI=1S/C26H43NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h5,17,19-23,28H,4,6-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,19+,20?,21-,22?,23?,25+,26-;/m1./s1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+]
Molecular Formula:
C26H42NNaO5S
Molecular Weight:
503.7 g/mol
tauro-3 beta-hydroxy-5-cholenoate
CAS No.: 17238-48-1
Natural Products
VCID: VC0095397
Molecular Formula: C26H42NNaO5S
Molecular Weight: 503.7 g/mol
| CAS No. | 17238-48-1 |
|---|---|
| Product Name | tauro-3 beta-hydroxy-5-cholenoate |
| Molecular Formula | C26H42NNaO5S |
| Molecular Weight | 503.7 g/mol |
| IUPAC Name | sodium;2-[[(4R)-4-[(3S,10R,13R,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H43NO5S.Na/c1-17(4-9-24(29)27-14-15-33(30,31)32)21-7-8-22-20-6-5-18-16-19(28)10-12-25(18,2)23(20)11-13-26(21,22)3;/h5,17,19-23,28H,4,6-16H2,1-3H3,(H,27,29)(H,30,31,32);/q;+1/p-1/t17-,19+,20?,21-,22?,23?,25+,26-;/m1./s1 |
| Standard InChIKey | SVXBFWHRSNVSLG-ROVRTUHXSA-M |
| Isomeric SMILES | C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)O)C)C.[Na+] |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+] |
| Canonical SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C.[Na+] |
| Synonyms | tauro-3 beta-hydroxy-5-cholenoate tauro-3 beta-hydroxy-5-cholenoate sulfate |
| PubChem Compound | 23688905 |
| Last Modified | Nov 11 2021 |
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